2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol

• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 2-[(5-cyclopropyl-2-propan-2-ylpyrazol-3-yl)methylamino]ethanol
• InChI: InChI=1S/C12H21N3O/c1-9(2)15-11(8-13-5-6-16)7-12(14-15)10-3-4-10/h7,9-10,13,16H,3-6,8H2,1-2H3
• InChI Key: XYZXWQIJFDQYJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC(=N1)C2CC2)CNCCO

Description

2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol is a complex organic compound featuring a cyclopropyl group, a pyrazole ring, and an ethanolamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrazole ring, followed by the introduction of the cyclopropyl group and the ethanolamine moiety. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the reaction outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It can be used in the study of biological pathways and interactions due to its unique structural features.

Medicine: The compound has potential therapeutic applications, including as a precursor for drug development.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

2-aminoethanol: A simpler compound with similar functional groups but lacking the cyclopropyl and pyrazole moieties.

Cyclopropylamine: Contains the cyclopropyl group but lacks the pyrazole and ethanolamine moieties.

Pyrazole derivatives: Compounds with the pyrazole ring but different substituents.

Uniqueness

2-({[3-cyclopropyl-1-(propan-2-yl)-1H-pyrazol-5-yl]methyl}amino)ethan-1-ol is unique due to its combination of a cyclopropyl group, a pyrazole ring, and an ethanolamine moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.